Cas no 1956365-99-3 (1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate)

• Product Name: 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate
• CAS No: 1956365-99-3
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• MDL: MFCD28991916
• CID: 4631889
• PubChem ID: 118798824
• Update Time: 2025-10-21

1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate
• 1-O-benzyl 3-O-methyl 5-oxopiperidine-1,3-dicarboxylate
• AMY34588
• SB23184
• W11184
• MFCD28991916
• DB-407579
• 1956365-99-3
• CS-0052619
• 1-Benzyl3-methyl5-oxopiperidine-1,3-dicarboxylate
• AKOS027256446
• Methyl 1-Cbz-5-oxopiperidine-3-carboxylate
• SCHEMBL26059227
• AS-54932
• SY100435

• MDL： MFCD28991916
• Inchi： 1S/C15H17NO5/c1-20-14(18)12-7-13(17)9-16(8-12)15(19)21-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key： POIFHSVSARRTBH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CN(C(=O)OCC2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9

Additional information on 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate

1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate (CAS No. 1956365-99-3)

1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate (CAS No. 1956365-99-3) is a versatile organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery, material science, and chemical synthesis. The molecule features a piperidine ring substituted with a benzyl group at position 1, a methyl group at position 3, and a ketone group at position 5, along with two carboxylate groups at positions 1 and 3. These structural elements contribute to its diverse reactivity and functionality.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate has been explored as a potential lead compound for the development of anti-inflammatory and anti-cancer agents. Researchers have demonstrated that the compound exhibits significant inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be further optimized to develop novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its biological applications, 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate has also been investigated for its role in advanced chemical synthesis. The presence of multiple functional groups makes it an ideal building block for constructing complex molecular architectures. For example, the carboxylate groups can be readily converted into esters or amides, enabling the synthesis of diverse derivatives with tailored properties. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound, allowing for the preparation of enantiomerically enriched products that are highly valuable in pharmaceutical research.

The synthesis of 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate involves a multi-step process that typically begins with the preparation of a suitable piperidine precursor. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to construct the piperidine ring with high efficiency. The introduction of substituents such as the benzyl and methyl groups is often achieved through nucleophilic substitution or alkylation reactions. Recent studies have focused on optimizing these steps to improve yield and selectivity, paving the way for large-scale production of this compound.

From a structural perspective, 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate exhibits a fascinating balance between rigidity and flexibility. The piperidine ring provides a rigid framework that stabilizes key interactions with biological targets, while the substituents introduce flexibility that enhances solubility and bioavailability. This combination of properties makes the compound an attractive candidate for further exploration in drug design.

Looking ahead, the continued investigation of 1-Benzyl 3-methyl 5-oxopiperidine-1,3-dicarboxylate is expected to yield new insights into its potential applications across various fields. As researchers continue to uncover its biological and chemical properties, this compound is poised to play a pivotal role in advancing both basic science and applied research.